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Compound of Interest

Compound Name: Boc-L-2-aminobutanoic acid

Cat. No.: B558399

For Researchers, Scientists, and Drug Development Professionals

Boc-L-2-aminobutanoic acid, a key building block in synthetic organic chemistry, plays a
pivotal role in the development of novel peptides and pharmaceutical agents. This N-terminally
protected form of L-2-aminobutanoic acid is widely utilized for its ability to facilitate controlled
peptide bond formation and introduce non-canonical amino acid structures into polypeptide
chains. Its use is integral to advancing research in medicinal chemistry and drug discovery.

Physicochemical Properties

The fundamental properties of Boc-L-2-aminobutanoic acid are summarized below. These
data are essential for its handling, characterization, and application in synthetic protocols.
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Property Value Reference
CAS Number 34306-42-8 [1][2113]14]
Molecular Weight 203.24 g/mol [1][2]
Molecular Formula CoH17NOa4 [11[3]
Appearance White to off-white solid/powder  [3][4]

Purity > 98% (HPLC) [3]

Optical Rotation +5.3° (c=1.5% in MeOH) [3]

Storage Conditions 0-8 °C [3]

Experimental Protocols

The primary application of Boc-L-2-aminobutanoic acid is in solid-phase peptide synthesis
(SPPS). Below is a generalized methodology for its incorporation into a growing peptide chain.

Protocol: Incorporation of Boc-L-2-aminobutanoic Acid via Solid-Phase Peptide Synthesis
(SPPS)

» Resin Preparation: Swell a suitable solid support resin (e.g., Merrifield resin) in an
appropriate solvent such as dichloromethane (DCM).

o Deprotection: Remove the N-terminal protecting group from the resin-bound amino acid by
treating it with a deprotection agent (e.g., trifluoroacetic acid (TFA) in DCM).

» Neutralization: Neutralize the resin with a base, such as diisopropylethylamine (DIPEA) in
DCM, to prepare it for the coupling reaction.

 Activation and Coupling:

o In a separate vessel, dissolve Boc-L-2-aminobutanoic acid and a coupling agent (e.g.,
HBTU, HATU) in a solvent like N,N-dimethylformamide (DMF).

o Add an activating base (e.g., DIPEA) to the solution to form the activated ester of Boc-L-
2-aminobutanoic acid.
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o Add the activated amino acid solution to the neutralized resin and allow the coupling
reaction to proceed to completion.

e Washing: Thoroughly wash the resin with DMF and DCM to remove any unreacted reagents
and byproducts.

o Cycle Repetition: Repeat the deprotection, neutralization, coupling, and washing steps for
each subsequent amino acid to be added to the peptide chain.

o Cleavage and Deprotection: Once the desired peptide sequence is assembled, cleave the
peptide from the resin and remove all side-chain protecting groups using a strong acid
cocktail (e.g., a mixture of TFA, triisopropylsilane, and water).

« Purification: Purify the crude peptide using reverse-phase high-performance liquid
chromatography (RP-HPLC).

o Characterization: Confirm the identity and purity of the final peptide using techniques such as
mass spectrometry and analytical HPLC.

Workflow and Applications

Boc-L-2-aminobutanoic acid serves as a fundamental component in the synthesis of
peptidomimetics and other complex organic molecules. Its incorporation can influence the
conformational properties and biological activity of the resulting peptides.
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Synthesis of Boc-L-2-aminobutanoic Acid
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E—

Protection Reaction

Boc-L-2-aminobutanoic acid

Building Block

Application in Peptide Synthesis
\ 4

Solid-Phase Peptide Synthesis (SPPS)

Target Peptide

&eads to

Drug Discovery & Development

Click to download full resolution via product page

Caption: Synthetic pathway and application workflow of Boc-L-2-aminobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

